Cas no 1247226-19-2 (2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol)

• Product Name: 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol
• CAS No: 1247226-19-2
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5157914
• PubChem ID: 62135068
• Update Time: 2025-05-24

2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-fluoro-2-methylphenyl)methyl]amino}butan-1-ol
• 2-((4-Fluoro-2-methylbenzyl)amino)butan-1-ol
• 1-Butanol, 2-[[(4-fluoro-2-methylphenyl)methyl]amino]-
• 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol

• Inchi： 1S/C12H18FNO/c1-3-12(8-15)14-7-10-4-5-11(13)6-9(10)2/h4-6,12,14-15H,3,7-8H2,1-2H3
• InChI Key： IPVNBOJDPWOVKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNC(CO)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol

Recent Advances in the Study of 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol (CAS: 1247226-19-2)

The compound 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol (CAS: 1247226-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, offering avenues for the development of novel neuropharmacological agents. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding affinity and selectivity, providing a foundation for further experimental validation.

In addition to its neurological applications, recent studies have investigated the compound's potential in oncology. Early-stage research indicates that 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol may exhibit cytotoxic effects against certain cancer cell lines. These findings have spurred interest in its potential as a chemotherapeutic agent, with ongoing studies aimed at optimizing its efficacy and minimizing off-target effects. The compound's unique chemical structure is believed to contribute to its selective activity, although detailed mechanistic studies are still underway.

The synthetic pathways for producing 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol have also been a focus of recent research. Innovations in organic synthesis have enabled more efficient and scalable production methods, addressing previous challenges related to yield and purity. These advancements are critical for facilitating large-scale production and further preclinical testing, which are essential steps in the drug development pipeline.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to assess its suitability for therapeutic use. Additionally, comprehensive toxicological studies are needed to ensure its safety profile. Researchers are currently employing advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to address these questions.

In conclusion, the recent research on 2-{(4-fluoro-2-methylphenyl)methylamino}butan-1-ol (CAS: 1247226-19-2) highlights its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its pharmacological and synthetic aspects, further studies are necessary to fully realize its clinical potential. The ongoing research efforts underscore the importance of this compound in the evolving landscape of chemical biology and pharmaceutical sciences.